Cas no 1805273-65-7 (5-Chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 5-Chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1805273-65-7
• MF: C₇H₄ClF₂NO
• MW: 191.562567710876
• CID: 4925890
• Update Time: 2025-06-14

5-Chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C7H4ClF2NO/c8-6-2-11-4(3-12)1-5(6)7(9)10/h1-3,7H
• InChI Key： NVTAPCPWSHZDDW-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=O)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.9
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde

Comprehensive Overview of 5-Chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805273-65-7)

5-Chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805273-65-7) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and organic synthesis. This compound, characterized by its unique pyridine core and difluoromethyl and aldehyde functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, C₇H₄ClF₂NO, offers a balance of reactivity and stability, making it invaluable for researchers exploring novel drug candidates and advanced materials.

In recent years, the demand for fluorinated pyridine derivatives like 5-Chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde has surged due to their applications in medicinal chemistry. Fluorine incorporation often enhances the bioavailability, metabolic stability, and binding affinity of pharmaceutical compounds. This aligns with the growing trend of fluorine in drug design, a topic frequently searched in academic and industrial circles. Researchers are particularly interested in how this compound can be leveraged to develop next-generation therapeutics, especially in oncology and neurology.

Another area of interest is the compound's role in agrochemical innovation. The pyridine scaffold is a common motif in pesticides and herbicides, and the introduction of difluoromethyl groups can improve efficacy and environmental compatibility. With increasing global focus on sustainable agriculture and green chemistry, 5-Chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde is being studied for its potential to reduce the ecological footprint of crop protection products. This ties into popular search queries such as "eco-friendly agrochemicals" and "fluorine in agriculture."

The synthetic versatility of 5-Chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde also makes it a valuable building block in organic synthesis. Its aldehyde functionality allows for diverse transformations, including condensation reactions, nucleophilic additions, and redox processes. This adaptability is crucial for constructing heterocyclic compounds, which are pivotal in materials science and catalysis. Searches for "pyridine aldehyde applications" and "difluoromethyl group reactivity" reflect the compound's relevance in these cutting-edge fields.

From a commercial perspective, 5-Chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde is available through specialized chemical suppliers, often with high purity grades tailored for research and industrial use. Its CAS No. 1805273-65-7 ensures precise identification in procurement and regulatory documentation. As the chemical industry evolves, questions like "where to buy fluorinated pyridines" and "CAS number lookup for research chemicals" highlight the practical considerations for sourcing this compound.

In summary, 5-Chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805273-65-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and organic synthesis. Its unique structural features and reactivity profile position it as a key player in advancing scientific and industrial innovations. By addressing contemporary trends like fluorine in drug discovery and sustainable chemistry, this compound remains at the forefront of research and development.